calyciphylline N

Catalog No.
S660754
CAS No.
M.F
C23H31NO3
M. Wt
369.5 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
calyciphylline N

Product Name

calyciphylline N

IUPAC Name

methyl (1S,5S,6R,9S,10S,16R,17R,20R)-20-hydroxy-5,9-dimethyl-3-azahexacyclo[11.5.1.16,10.01,9.02,6.016,19]icosa-2,13(19)-diene-17-carboxylate

Molecular Formula

C23H31NO3

Molecular Weight

369.5 g/mol

InChI

InChI=1S/C23H31NO3/c1-12-11-24-20-22(12)9-8-21(2)16(18(22)25)7-5-13-4-6-14-15(19(26)27-3)10-23(20,21)17(13)14/h12,14-16,18,25H,4-11H2,1-3H3/t12-,14-,15-,16-,18-,21+,22+,23+/m1/s1

InChI Key

XGNHYBVLNTWPIF-SVNJQFOBSA-N

Synonyms

calyciphylline N

Canonical SMILES

CC1CN=C2C13CCC4(C25CC(C6C5=C(CC6)CCC4C3O)C(=O)OC)C

Isomeric SMILES

C[C@@H]1CN=C2[C@@]13CC[C@@]4([C@]25C[C@H]([C@@H]6C5=C(CC6)CC[C@@H]4[C@H]3O)C(=O)OC)C

Description

calyciphylline N is a natural product found in Daphniphyllum calycinum with data available.

XLogP3

1.8

Dates

Modify: 2023-07-20

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